Cas no 72088-94-9 (5(6)-Carboxyfluorescein)

• Product Name: 5(6)-Carboxyfluorescein
• CAS No: 72088-94-9
• MF: C₄₂H₂₄O₁₄
• MW: 752.631572723389
• MDL: MFCD00151081
• CID: 59310
• PubChem ID: 329756539
• Update Time: 2025-11-07

5(6)-Carboxyfluorescein Chemical and Physical Properties

Names and Identifiers

• 3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-ar-carboxylic acid
• 5-(AND-6)-CARBOXYFLUORESCEIN
• 5(6)-CARBOXYFLUORESCEIN
• 4(5)-CARBOXYFLUORESCEIN
• 5(6)-CARBOXYFLUORESCEIN, FOR FLUORESCENC E
• 5(6)-FAM
• 3',6'-Dihydroxy-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-ar-carboxylic acid
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-ar-carboxylic acid, 3',6'-dihydroxy-3-oxo-
• 5(6)-Carboxyfluorescein, mixture of isomers
• 5(6)Carboxy fluorescein
• 5-(and-6)-Carboxyfluorescein mixed isomers
• Fluoresceincarboxylic Acid
• 3',6'-Dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5(6)-carboxylic acid
• 3',6'-Dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-carboxylic acid compound with 3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid (1:1)
• 5-(and-6)-FAM
• EBD53936
• 5-carboxyfluorescein; carboxyfluorescein
• AK685493
• 5(6)
• 5(6)-Carboxyfluorescein

• MDL： MFCD00151081
• Inchi： 1S/2C21H12O7/c22-11-2-5-15-17(8-11)27-18-9-12(23)3-6-16(18)21(15)14-4-1-10(19(24)25)7-13(14)20(26)28-21;22-11-2-5-14-17(8-11)27-18-9-12(23)3-6-15(18)21(14)16-7-10(19(24)25)1-4-13(16)20(26)28-21/h2*1-9,22-23H,(H,24,25)
• InChI Key： BPVHBBXCESDRKW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)O)O)=O.O1C(C2C=C(C(=O)O)C=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)O)O)=O

Computed Properties

• Exact Mass: 752.11700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 2
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 227

Experimental Properties

• Color/Form: Orange powder.
• Density: 1.3418 (rough estimate)
• Melting Point: 275 °C (dec.) (lit.)
• Boiling Point: 464.9°C (rough estimate)
• Refractive Index: 1.6380 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 226.58000
• LogP: 6.72800
• Sensitiveness: Sensitive to light and humidity
• Solubility: Insoluble in water

5(6)-Carboxyfluorescein Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36
• Safety Instruction： 37/39-26-36
• RTECS：CQ7700000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36

Additional information on 5(6)-Carboxyfluorescein

5(6)-Carboxyfluorescein (CAS No. 72088-94-9): A Versatile Fluorescent Dye for Biomedical Applications

5(6)-Carboxyfluorescein (CAS No. 72088-94-9) is a widely used fluorescent dye in the field of biomedicine and biochemistry. This compound, also known as 5(6)-FAM, is a derivative of fluorescein with a carboxyl group attached to the 5 or 6 position of the xanthene ring. The presence of this carboxyl group allows for easy conjugation to various biomolecules, making it an invaluable tool in a range of applications, from labeling and tracking to fluorescence resonance energy transfer (FRET) assays.

The chemical structure of 5(6)-Carboxyfluorescein consists of a xanthene core with two phenolic hydroxyl groups and a carboxyl group. This structure confers the dye with excellent photostability and high quantum yield, making it suitable for long-term imaging studies and high-sensitivity detection. The excitation and emission maxima of 5(6)-Carboxyfluorescein are typically around 490 nm and 515 nm, respectively, which fall within the visible spectrum, facilitating its use in various optical microscopy techniques.

In recent years, 5(6)-Carboxyfluorescein has been extensively utilized in biomedical research. One notable application is in the field of cell biology, where it is used to label proteins, nucleic acids, and other cellular components. For instance, a study published in the Journal of Biological Chemistry demonstrated the use of 5(6)-Carboxyfluorescein-labeled antibodies to track the internalization and trafficking of specific receptors in live cells. This approach provided valuable insights into receptor dynamics and signaling pathways.

Another significant application of 5(6)-Carboxyfluorescein is in molecular biology, particularly in the development of FRET-based sensors. These sensors are designed to detect changes in molecular interactions or conformational changes by measuring the energy transfer between a donor fluorophore (such as 5(6)-Carboxyfluorescein) and an acceptor fluorophore. A recent study in Nature Methods reported the use of 5(6)-Carboxyfluorescein-based FRET sensors to monitor intracellular calcium levels with high temporal and spatial resolution, highlighting its potential in understanding cellular signaling processes.

The versatility of 5(6)-Carboxyfluorescein extends to its use in clinical diagnostics. In diagnostic assays, this dye can be conjugated to antibodies or oligonucleotides to detect specific biomarkers associated with various diseases. For example, a study published in Clinical Chemistry described the development of a highly sensitive immunoassay using 5(6)-Carboxyfluorescein-labeled antibodies for the detection of cancer biomarkers in patient samples. The high sensitivity and specificity of this assay demonstrated its potential for early disease diagnosis and monitoring.

In addition to its applications in research and diagnostics, 5(6)-Carboxyfluorescein is also used in pharmaceutical development. In drug discovery, this dye can be employed to label small molecules or nanoparticles for tracking their distribution and uptake in cells or tissues. A recent study in Pharmaceutical Research utilized 5(6)-Carboxyfluorescein-labeled nanoparticles to investigate their pharmacokinetics and biodistribution in animal models, providing critical data for optimizing drug delivery systems.

The stability and reliability of 5(6)-Carboxyfluorescein make it an ideal choice for long-term experiments. However, like any fluorescent dye, it is important to consider factors such as pH sensitivity and photobleaching when designing experiments. Researchers should also be aware that different batches of the dye may exhibit slight variations in spectral properties, which can affect experimental outcomes. Therefore, it is recommended to perform initial characterization studies to ensure consistent performance.

In conclusion, 5(6)-Carboxyfluorescein (CAS No. 72088-94-9) is a highly versatile fluorescent dye with a wide range of applications in biomedicine and biochemistry. Its unique chemical properties, coupled with its excellent photostability and high quantum yield, make it an essential tool for researchers working in cell biology, molecular biology, clinical diagnostics, and pharmaceutical development. As research continues to advance, the potential uses of 5(6)-Carboxyfluorescein are likely to expand further, contributing to new discoveries and innovations in these fields.